Cas no 1249570-36-2 (1-(bromomethyl)-1-(2-methoxyethoxy)-4-(propan-2-yl)cyclohexane)

• Product Name: 1-(bromomethyl)-1-(2-methoxyethoxy)-4-(propan-2-yl)cyclohexane
• CAS No: 1249570-36-2
• MF: C₁₃H₂₅BrO₂
• MW: 293.24040389061
• CID: 6048404
• PubChem ID: 62107980
• Update Time: 2024-01-16

1-(bromomethyl)-1-(2-methoxyethoxy)-4-(propan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2-methoxyethoxy)-4-(propan-2-yl)cyclohexane
• Cyclohexane, 1-(bromomethyl)-1-(2-methoxyethoxy)-4-(1-methylethyl)-
• 1-(Bromomethyl)-4-isopropyl-1-(2-methoxyethoxy)cyclohexane
• 1249570-36-2
• EN300-1134085
• AKOS011387536
• CS-0275641

• Inchi： 1S/C13H25BrO2/c1-11(2)12-4-6-13(10-14,7-5-12)16-9-8-15-3/h11-12H,4-10H2,1-3H3
• InChI Key： QCBSVNXTHGSOOZ-UHFFFAOYSA-N
• SMILES： C1(CBr)(OCCOC)CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 292.10379g/mol
• Monoisotopic Mass: 292.10379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 318.7±12.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids